Cas no 10602-36-5 (4,4-Diethoxybut-1-ene)

4,4-Diethoxybut-1-ene is a versatile organic compound with the molecular formula C8H16O2, featuring an alkene group and two ethoxy substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized alkenes. Its diethoxy moiety enhances stability and reactivity, making it suitable for use in Grignard reactions, Michael additions, and other nucleophilic transformations. The compound's balanced reactivity profile allows for selective modifications under controlled conditions, facilitating applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its liquid state at room temperature and moderate volatility ensure ease of handling in laboratory and industrial settings.

4,4-Diethoxybut-1-ene structure

Product Name:4,4-Diethoxybut-1-ene

CAS No:10602-36-5

MF:C₈H₁₆O₂

MW:144.211442947388

CID:223257

PubChem ID:256426

Update Time:2025-06-07

4,4-Diethoxybut-1-ene Chemical and Physical Properties

Names and Identifiers

- 1-Butene, 4,4-diethoxy-
- 3-Butenal Diethyl Acetal
- 4,4-diethoxybut-1-ene
- 1,1-diethoxy-3-butene
- 3-butenal 1,1-diethylacetal
- 4,4-Diethoxy-1-butene
- vinylacetaldehyd diethyl acetal
- Vinylacetaldehyde diethyl acetal
- vinylacetic aldehyde diethyl acetal
- 4,4-DIMETHOXY-1-BUTENE
- 3-Butenal diethyl acetal 97%
- LS-06089
- NSC83289
- MFCD00012219
- 3-Butenal diethyl acetal, 97%
- J-001525
- DTXSID80292502
- EN300-154120
- FT-0636748
- PRCYIYOCMALJCX-UHFFFAOYSA-N
- 10602-36-5
- 3-Butenal diethylacetal
- SCHEMBL1162241
- AKOS015997648
- 3-butenal-diethylacetal
- NSC-83289
- DB-040674
- ALBB-018579
- 4,4-Diethoxybut-1-ene
- MDL： MFCD00012219
- Inchi： 1S/C8H16O2/c1-4-7-8(9-5-2)10-6-3/h4,8H,1,5-7H2,2-3H3
- InChI Key： PRCYIYOCMALJCX-UHFFFAOYSA-N
- SMILES： O(CC)C(CC=C)OCC

Computed Properties

Exact Mass: 144.11500
Monoisotopic Mass: 144.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 75.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Color/Form: Not available
Density: 0.851 g/mL at 25 °C(lit.)
Boiling Point: 66-67 °C/50 mmHg(lit.)
Flash Point: Fahrenheit: 93.2 ° f
Celsius: 34 ° c
Refractive Index: n20/D 1.408(lit.)
PSA: 18.46000
LogP: 1.96160
Solubility: Not available

4,4-Diethoxybut-1-ene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：UN 1993 3/PG 3
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： S16; S26; S36/37/39
Hazardous Material Identification：
Packing Group：III
Hazard Level：3.2
Risk Phrases：R10; R36/37/38
Packing Group：III
Safety Term：3.2
HazardClass：3.2
PackingGroup：III

4,4-Diethoxybut-1-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D269125-250mg	4,4-Diethoxybut-1-ene	10602-36-5		250mg	$ 185.00	2022-06-05
TRC	D269125-500mg	4,4-Diethoxybut-1-ene	10602-36-5		500mg	$ 300.00	2022-06-05
TRC	D269125-1000mg	4,4-Diethoxybut-1-ene	10602-36-5		1g	$ 480.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	307246-5G	4,4-Diethoxybut-1-ene	10602-36-5	97%	5G	￥2532.18	2022-02-24
Enamine	EN300-154120-0.05g	4,4-diethoxybut-1-ene	10602-36-5	95%	0.05g	$19.0	2023-02-14
Enamine	EN300-154120-0.1g	4,4-diethoxybut-1-ene	10602-36-5	95%	0.1g	$27.0	2023-02-14
Enamine	EN300-154120-0.25g	4,4-diethoxybut-1-ene	10602-36-5	95%	0.25g	$40.0	2023-02-14
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Enamine	EN300-154120-1.0g	4,4-diethoxybut-1-ene	10602-36-5	95%	1g	$0.0	2023-06-08
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